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Compound of Interest

Compound Name: sBADA TFA

Cat. No.: B15139613 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your safety in the

laboratory is paramount. This document provides essential, immediate safety and logistical

information for handling sBADA TFA, a green fluorescent D-amino acid vital for labeling

peptidoglycans in bacteria. Understanding and implementing these procedures will ensure safe

handling, storage, and disposal of this compound.

The hazardous properties of sBADA TFA are primarily attributed to its trifluoroacetate (TFA)

component. Trifluoroacetic acid is a strong, corrosive acid that can cause severe skin burns

and eye damage, is harmful if inhaled, and is toxic to aquatic life. Therefore, all safety

precautions are based on the established guidelines for handling TFA.

Key Physical and Chemical Properties
A summary of the quantitative data for sBADA TFA and its hazardous component,

Trifluoroacetic Acid, is provided below for easy reference.
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Property sBADA TFA Trifluoroacetic Acid (TFA)

Molecular Formula C₁₉H₂₁BF₅N₄NaO₈S C₂HF₃O₂

Molecular Weight 594.24 g/mol 114.02 g/mol

Appearance Solid Colorless liquid

Solubility Soluble in DMSO Miscible with water

Boiling Point Not available 72.4 °C (162.3 °F)[1]

Melting Point Not available -15.4 °C (4.3 °F)

Density Not available 1.489 g/cm³ at 20 °C[1]

pH Not available <1 (strong acid)[1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling sBADA TFA. The

following PPE is mandatory to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

handling small quantities. For

larger volumes or prolonged

contact, heavy-duty gloves

such as butyl rubber or Viton

are recommended. Always

inspect gloves for tears or

punctures before use.

Eye and Face Protection
Safety goggles with side

shields or a full-face shield

Standard safety glasses are

not sufficient. Goggles must

provide a complete seal

around the eyes. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

Skin and Body Protection Laboratory coat

A fully buttoned lab coat

should be worn at all times.

For procedures with a high risk

of splashing, a chemical-

resistant apron worn over the

lab coat is advised.

Respiratory Protection
Use in a certified chemical

fume hood

All work with sBADA TFA,

especially when handling the

solid or preparing solutions,

must be conducted in a

properly functioning chemical

fume hood to prevent

inhalation of any dust or

vapors.
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Experimental Protocols: Safe Handling and Usage
Workflow
The following protocol outlines the essential steps for safely preparing and using sBADA TFA
in a typical bacterial labeling experiment.

Preparation of Stock Solution:

Before handling, ensure all required PPE is correctly worn.

Conduct all weighing and solution preparation inside a certified chemical fume hood.

Carefully weigh the desired amount of sBADA TFA solid.

To create a stock solution, dissolve the sBADA TFA in a compatible solvent, such as

DMSO, to a concentration of 2 mg/ml.

Cap the vial tightly and vortex briefly to ensure complete dissolution.

Clearly label the stock solution with the compound name, concentration, solvent, and date

of preparation.

Bacterial Cell Labeling:

Grow the bacterial culture to the desired optical density.

Add the sBADA TFA stock solution to the bacterial culture to the final desired

concentration.

Incubate the culture under appropriate conditions for the required time to allow for

peptidoglycan labeling.

After incubation, process the cells as required for your experiment (e.g., fixation, washing,

imaging).

Decontamination and Cleanup:
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Wipe down the work area within the chemical fume hood with a suitable decontaminating

solution.

Properly dispose of all contaminated materials, including pipette tips, microfuge tubes, and

gloves, in the designated hazardous waste container.

Operational and Disposal Plans
A systematic approach to the entire lifecycle of sBADA TFA in the laboratory is essential for

safety and regulatory compliance.

Handling and Storage Workflow
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Caption: Workflow for handling sBADA TFA from preparation to disposal.

Waste Disposal Plan
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All materials contaminated with sBADA TFA must be treated as hazardous waste due to the

properties of trifluoroacetic acid.

Solid Waste:

Place all contaminated solid waste, including unused sBADA TFA powder, used pipette

tips, and contaminated wipes, into a clearly labeled, leak-proof hazardous waste container.

The container should be labeled "Hazardous Waste" and list the chemical contents.

Liquid Waste:

Collect all liquid waste containing sBADA TFA, including unused stock solutions and

supernatants from cell washing steps, in a designated, sealed, and chemically compatible

hazardous waste container.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name

of the contents.

Do not dispose of any sBADA TFA waste down the drain.[2]

If required by your institution's environmental health and safety (EHS) office, neutralize

acidic waste with a suitable base before collection. Always add acid to the base slowly

while stirring.

Container Disposal:

Empty sBADA TFA containers must be managed as hazardous waste unless thoroughly

decontaminated.[2]

Follow your institution's guidelines for the disposal of empty chemical containers.

Waste Pickup:

Store the hazardous waste containers in a designated satellite accumulation area.

Arrange for waste pickup by your institution's EHS department.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Response Workflow

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Flush with Water (15 min)

Move to Fresh Air

Rinse Mouth with Water

Remove Contaminated Clothing

Seek Immediate Medical Attention
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Caption: Immediate actions to take in case of sBADA TFA exposure.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[2][3] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[2][3] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[4]
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Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[4] Seek

immediate medical attention.

Spill:

For a minor spill within a chemical fume hood, absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for hazardous waste disposal.

For a large spill or a spill outside of a fume hood, evacuate the area and contact your

institution's EHS department immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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